BENGHE Foundational & Exploratory

Check Availability & Pricing

Z-Ser-OMe: An In-depth Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Z-Ser-OMe

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Z-Ser-OMe (Na-Cbz-L-
serine methyl ester), a derivative of the amino acid serine commonly used in peptide synthesis
and other biochemical applications.[1] Due to the absence of comprehensive toxicological
studies, this document emphasizes best practices for handling chemicals with unknown
toxicological profiles.

Chemical Identification

Identifier Value

Chemical Name Na-Chbz-L-serine methyl ester[2]
Synonyms Z-Ser-OMe, Chz-Ser-OMe[1]
CAS Number 1676-81-9[1]

Molecular Formula C12H1sNOs[1]

Molecular Weight 253.25 g/mol

Hazard Identification

While Z-Ser-OMe is not classified as a hazardous substance according to current EU
regulations, it should be handled with care as its toxicological properties have not been fully
investigated.[2]
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Potential Health Effects:

Quantitative Toxicological Data:

Ingestion: May be harmful if swallowed.[2]

Eye Contact: May cause eye irritation.[2]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[2]

Parameter Value Reference
Acute Toxicity (Oral, Dermal, ]

) No data available [2]
Inhalation)
LD50 (Lethal Dose, 50%) No data available
LC50 (Lethal Concentration, ]

No data available

50%)
Carcinogenicity No data available [2]
Mutagenicity No data available
Teratogenicity No data available

Physical and Chemical Properties

Property Value

Appearance White to off-white or light yellow solid[1]
Melting Point 41-43 °C

Boiling Point No data available

Solubility No data available

Stability Stable under recommended storage conditions.

[2]
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Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of personnel and the
integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.[2]

Keep away from heat and sources of ignition.[2]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[2]
Storage:

o Keep container tightly closed.[2]

o Store in a cool, dry, and well-ventilated place.

 Recommended storage temperature is between 2°C and 8°C. For long-term storage, -20°C
is recommended.

Exposure Controls and Personal Protection

As no official exposure limits have been established, a conservative approach to exposure
control is recommended.

Engineering Controls:
¢ Use a chemical fume hood to minimize inhalation exposure.
Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when
handling Z-Ser-OMe.
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Caption: Recommended Personal Protective Equipment (PPE) for handling Z-Ser-OMe.

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Remove contact lenses if present and easy to do. Continue
rinsing. Seek medical attention.[2]
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[2]

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon and nitrogen

oxides.[2]

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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Caption: Step-by-step workflow for responding to a Z-Ser-OMe spill.
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Small Spill:
o Wear appropriate personal protective equipment.

o Carefully sweep or scoop up the material and place it into a suitable, labeled container for
disposal.

» Clean the spill area with a suitable decontaminating agent.

Large Spill:

Evacuate the area.

Prevent the material from entering drains or waterways.

Contain the spill using absorbent pads or other suitable materials.

Follow the procedure for a small spill for cleanup.

Contact environmental health and safety personnel.

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[2]
» Conditions to Avoid: Heat, flames, and ignition sources.[2]

» Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[2]

Disposal Considerations

Dispose of Z-Ser-OMe and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[2] Do not dispose of down the drain or in household trash.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety training and judgment. Always consult the most current Safety Data Sheet
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(SDS) for Z-Ser-OMe from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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